17-Azido-3,6,9,12,15-pentaoxaheptadecan-1-amine
Overview
Description
17-Azido-3,6,9,12,15-pentaoxaheptadecan-1-amine, also known as 2-[2-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanamine, is an organic fragment often used as a linker in compound structures . It has the empirical formula C12H26N4O5 and a molecular weight of 306.36 .
Synthesis Analysis
This compound can be synthesized from hexaglycol as the starting material and sodium azide .Molecular Structure Analysis
The molecular structure of 17-Azido-3,6,9,12,15-pentaoxaheptadecan-1-amine consists of a long chain of carbon and oxygen atoms, with an azide group attached at one end and an amine group at the other .Chemical Reactions Analysis
The compound can be used to prepare radiolabeled peptides based on fluorine-18 . These peptides, labeled with fluorine-18, have significant clinical potential for use in positron emission tomography (PET) for the quantitative detection and characterization of various diseases .Physical And Chemical Properties Analysis
The compound is a liquid at room temperature . It has a refractive index of 1.473 and a density of 1.10 g/mL . The compound should be stored at temperatures between 2-8°C .Scientific Research Applications
- Summary of the Application : This compound is a heterobifunctional, PEGylated crosslinker that features a carboxyl group at one end and an azide at the other . The hydrophilic PEG linker facilitates solubility in biological applications .
- Methods of Application or Experimental Procedures : This azido-PEG5-acid linker can be used for bioconjugation or as a building block for the synthesis of small molecules, conjugates of small molecules and/or biomolecules, or other tool compounds for chemical biology and medicinal chemistry that require ligation .
- Results or Outcomes : Examples of applications include its synthetic incorporation into antibody-drug conjugates or proteolysis-targeting chimeras (PROTAC® molecules) for targeted protein degradation .
-
- Summary of the Application : This compound can be used to prepare radiolabeled peptides . Radiolabeled peptides have significant clinical potential in Positron Emission Tomography (PET) for the quantitative detection and characterization of various diseases .
- Methods of Application or Experimental Procedures : The compound can be synthesized from hexaethylene glycol as a starting material and sodium azide . The resulting azido compound can then be used to label peptides with the radioactive isotope Fluorine-18 .
- Results or Outcomes : The resulting 18F-labeled bioactive peptides can be used in PET imaging, providing valuable information about the presence and progression of diseases .
-
- Summary of the Application : The compound can be used in the synthesis of drug delivery systems, such as antibody-drug conjugates or proteolysis-targeting chimeras (PROTAC® molecules), for targeted protein degradation .
- Methods of Application or Experimental Procedures : The azido group in the compound can react with a corresponding group on a drug molecule or a targeting moiety (such as an antibody), forming a stable covalent bond . This allows the drug to be specifically delivered to its target, reducing side effects and improving efficacy .
- Results or Outcomes : The use of this compound in drug delivery systems can lead to more effective treatments with fewer side effects .
-
- Summary of the Application : This compound can be used to prepare radiolabeled peptides . Radiolabeled peptides have significant clinical potential in Positron Emission Tomography (PET) for the quantitative detection and characterization of various diseases .
- Methods of Application or Experimental Procedures : The compound can be synthesized from hexaethylene glycol as a starting material and sodium azide . The resulting azido compound can then be used to label peptides with the radioactive isotope Fluorine-18 .
- Results or Outcomes : The resulting 18F-labeled bioactive peptides can be used in PET imaging, providing valuable information about the presence and progression of diseases .
-
- Summary of the Application : The compound can be used in the synthesis of drug delivery systems, such as antibody-drug conjugates or proteolysis-targeting chimeras (PROTAC® molecules), for targeted protein degradation .
- Methods of Application or Experimental Procedures : The azido group in the compound can react with a corresponding group on a drug molecule or a targeting moiety (such as an antibody), forming a stable covalent bond . This allows the drug to be specifically delivered to its target, reducing side effects and improving efficacy .
- Results or Outcomes : The use of this compound in drug delivery systems can lead to more effective treatments with fewer side effects .
Safety And Hazards
properties
IUPAC Name |
2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26N4O5/c13-1-3-17-5-7-19-9-11-21-12-10-20-8-6-18-4-2-15-16-14/h1-13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVPBRIZYFJFLOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCOCCOCCN=[N+]=[N-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N4O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619582 | |
Record name | 17-Azido-3,6,9,12,15-pentaoxaheptadecan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70619582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
17-Azido-3,6,9,12,15-pentaoxaheptadecan-1-amine | |
CAS RN |
516493-93-9 | |
Record name | 17-Azido-3,6,9,12,15-pentaoxaheptadecan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70619582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.